Cas no 1807111-99-4 (2-Bromomethyl-4-fluoro-6-hydroxypyridine)

• Product Name: 2-Bromomethyl-4-fluoro-6-hydroxypyridine
• CAS No: 1807111-99-4
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• CID: 4901387
• Update Time: 2025-05-21

2-Bromomethyl-4-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4-fluoro-6-hydroxypyridine

• Inchi： 1S/C6H5BrFNO/c7-3-5-1-4(8)2-6(10)9-5/h1-2H,3H2,(H,9,10)
• InChI Key： QTVKMSAGAMSYHY-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CC(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromomethyl-4-fluoro-6-hydroxypyridine

2-Bromomethyl-4-fluoro-6-hydroxypyridine: A Comprehensive Overview

The compound 2-Bromomethyl-4-fluoro-6-hydroxypyridine (CAS No. 1807111-99-4) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This molecule is characterized by its pyridine ring structure, which is a six-membered ring containing one nitrogen atom. The substituents on the pyridine ring include a bromomethyl group at position 2, a fluorine atom at position 4, and a hydroxyl group at position 6. These substituents contribute to the unique chemical properties and reactivity of the compound.

Recent studies have highlighted the importance of 2-Bromomethyl-4-fluoro-6-hydroxypyridine in medicinal chemistry, particularly in the design of bioactive molecules. The presence of electron-withdrawing groups like fluorine and bromine enhances the electrophilic character of the pyridine ring, making it an attractive substrate for various nucleophilic substitutions. Additionally, the hydroxyl group at position 6 introduces hydrophilic properties, which can be advantageous in drug design for improving solubility and bioavailability.

One of the most notable applications of 2-Bromomethyl-4-fluoro-6-hydroxypyridine is in the synthesis of heterocyclic compounds with potential pharmacological activities. For instance, researchers have utilized this compound as a key intermediate in the construction of pyrimidine and purine analogs, which are known for their roles as inhibitors of enzymes involved in cancer progression. The bromomethyl group serves as a versatile leaving group, enabling the formation of diverse substitution patterns on the pyridine ring.

Recent advancements in synthetic methodology have also expanded the utility of 2-Bromomethyl-4-fluoro-6-hydroxypyridine. For example, its use in click chemistry reactions has been explored to create complex molecular architectures with high efficiency. The ability to perform regioselective substitutions on the pyridine ring has opened new avenues for designing molecules with tailored functionalities.

In terms of spectroscopic characterization, 2-Bromomethyl-4-fluoro-6-hydroxypyridine exhibits distinct UV-vis absorption bands due to its conjugated π-system. Fluorometric studies have revealed that the substitution pattern significantly influences the electronic transitions within the molecule, making it a valuable tool for sensing applications. Furthermore, NMR spectroscopy has been instrumental in confirming the stereochemistry and purity of this compound during its synthesis.

The synthesis of 2-Bromomethyl-4-fluoro-6-hydroxypyridine typically involves multi-step procedures that require precise control over reaction conditions. Common methods include nucleophilic aromatic substitution and coupling reactions, often employing transition metal catalysts to enhance reaction efficiency. The introduction of substituents at specific positions on the pyridine ring demands careful planning to avoid unwanted side reactions.

From an environmental perspective, understanding the fate and transport of 2-Bromomethyl-4-fluoro-6-hydroxypyridine in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to evaluate its persistence and bioaccumulation potential.

In conclusion, 2-Bromomethyl-4-fluoro-6-hydroxypyridine (CAS No. 1807111-99-4) is a versatile compound with promising applications in medicinal chemistry and materials science. Its unique structural features and reactivity make it an invaluable building block for constructing complex molecules with desired biological activities. As research continues to uncover new synthetic routes and functional applications, this compound is expected to play an increasingly important role in advancing chemical science.